N-(3,4-dimethoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C20H18N4O4S2/c1-11-21-18-19(30-11)17(15-5-4-8-29-15)23-24(20(18)26)10-16(25)22-12-6-7-13(27-2)14(9-12)28-3/h4-9H,10H2,1-3H3,(H,22,25)
• InChI Key: FYRLZGDUJZUTGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=CC(=C(C=C3)OC)OC)C4=CC=CS4
• Molecular Formula: C20H18N4O4S2
• Molecular Weight: 442.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H18N4O4S2 and its molecular weight is 442.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Amidomethane Sulfonyl-Linked Bis Heterocycles : Research has focused on the synthesis of a variety of amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles from arylsulfonylethenesulfonyl oxazolyl/thiazolyl/imidazolyl acetamides. These compounds have been tested for antioxidant activity, with some exhibiting significant potency (Talapuru et al., 2014).

• Antitumor Activity of Benzothiazole Derivatives : A study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds were evaluated for antitumor activity against a variety of human tumor cell lines, identifying some with considerable anticancer activity (Yurttaş et al., 2015).

• Synthesis of N-(3-Chloro-4-Fluorophenyl) Derivatives with Anti-inflammatory Activity : This research synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2- with notable anti-inflammatory activity, showcasing the therapeutic potential of such compounds (Sunder & Maleraju, 2013).

Optoelectronic Properties

• Optoelectronic Properties of Thiazole-Based Polythiophenes : Investigating the optoelectronic properties of thiazole-containing monomers and their conducting polymers, this research contributes to the development of materials with potential applications in electronics and photonics (Camurlu & Guven, 2015).

Coordinated Compounds and Antioxidant Activity

• Novel Co(II) and Cu(II) Coordination Complexes : Synthesis and characterization of pyrazole-acetamide derivatives forming coordination complexes with Co(II) and Cu(II), showing significant antioxidant activity. This highlights the potential of such compounds in pharmaceutical applications and as antioxidants (Chkirate et al., 2019).